Cas no 1535968-74-1 (4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 1535968-74-1
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• MDL: MFCD23843032
• CID: 4727419
• PubChem ID: 14711366
• Update Time: 2025-06-08

4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,3-dimethyl-1H-pyrazol-5-ol
• 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol

• MDL： MFCD23843032
• Inchi： 1S/C5H7BrN2O/c1-3-4(6)5(9)8(2)7-3/h7H,1-2H3
• InChI Key： YLKIBPZYSQAPTH-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)NC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 32.299

Additional information on 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol

4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 1535968-74-1): An Overview of Its Properties and Applications

4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 1535968-74-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol.

Chemical Structure and Properties

4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol is characterized by its unique molecular structure, which includes a pyrazole ring substituted with a bromine atom at the 4-position and two methyl groups at the 1 and 3 positions. The presence of the hydroxyl group at the 5-position adds to its reactivity and potential for forming hydrogen bonds. The molecular formula of 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol is C₆H₈BrNO₂, with a molecular weight of approximately 206.04 g/mol.

The compound exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays. Its melting point is around 80°C, and it is stable under standard laboratory conditions. The bromine substituent provides a handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Synthesis Methods

The synthesis of 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 3-methylpyrazole with bromine in the presence of an acid catalyst, followed by methylation at the 1-position and hydroxylation at the 5-position. Another method involves the condensation of hydrazine with an appropriate ketone or aldehyde, followed by bromination and methylation steps.

A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that combines all these steps into a single reaction sequence, significantly reducing the overall reaction time and improving yield. This method involves the sequential addition of hydrazine, ketone or aldehyde, bromine, and methylating agent to a reaction vessel under controlled conditions. The resulting product is purified by column chromatography or recrystallization to obtain high-purity 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol.

Biological Activities and Applications

4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol has been extensively studied for its potential biological activities. One of its most notable applications is in the field of anticancer research. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

A recent study published in Cancer Research demonstrated that 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol selectively targets cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. The compound was found to inhibit CSC self-renewal and reduce tumor sphere formation in vitro. These findings suggest that 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol could be a promising lead compound for developing novel anticancer agents.

In addition to its anticancer properties, 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol has also shown potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol in clinical trials. Several phase I trials are currently underway to assess its safety and efficacy in treating various cancers and inflammatory diseases. Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses.

The future prospects for 4-Bromo-1,3-dimethyl-1H-pyrazol-5-ol are promising. Ongoing research aims to optimize its chemical structure to enhance potency and selectivity while minimizing toxicity. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 4-Bromo-1,3-dimethyl-1H-pyrazol-5^-o--l (CAS No. 1535968^-7--4)-l) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent.